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Compound of Interest

Compound Name:
4,5-Difluoro-1H-pyrrolo[2,3-

b]pyridine

CAS No.: 1196507-66-0

Cat. No.: B1395886

Get Quote

4,5-Difluoro-1H-pyrrolo[2,3-b]pyridine, also known as 4,5-difluoro-7-azaindole, is a

fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug

development.[1][2] Its rigid, bicyclic core serves as a versatile scaffold, while the strategic

placement of fluorine atoms can profoundly influence metabolic stability, binding affinity, and

membrane permeability. A comprehensive understanding of its structural and electronic

properties is paramount for its effective utilization, and this is achieved primarily through a

multi-faceted spectroscopic analysis.

This guide provides an in-depth exploration of the core spectroscopic techniques required to

unequivocally characterize 4,5-Difluoro-1H-pyrrolo[2,3-b]pyridine. Moving beyond a mere

recitation of data, we will delve into the causality behind the expected spectral features,

focusing on how the unique interplay between the pyrrolopyridine core and the difluoro

substitution pattern dictates the outcome of each analytical method. The protocols and

interpretations described herein are designed to be self-validating, providing researchers with a

robust framework for structural elucidation.
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I. Nuclear Magnetic Resonance (NMR)
Spectroscopy: The Definitive Structural Blueprint
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity and

chemical environment of 4,5-Difluoro-1H-pyrrolo[2,3-b]pyridine. A comprehensive analysis

necessitates a suite of experiments, including ¹H, ¹³C, and ¹⁹F NMR, to fully resolve the

complex spin systems created by the fluorine substituents.

Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve approximately 5-10 mg of high-purity 4,5-Difluoro-1H-
pyrrolo[2,3-b]pyridine in 0.5-0.7 mL of a deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-

d₆) or chloroform-d (CDCl₃) are standard choices. DMSO-d₆ is often preferred for its ability to

solubilize a wide range of compounds and for observing the exchangeable N-H proton.

Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) equipped with a

multinuclear probe.[3]

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters

include a sufficient number of scans for a good signal-to-noise ratio and a relaxation delay of

at least 5 seconds to ensure accurate integration.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An extended acquisition

time will likely be necessary due to the lower natural abundance of ¹³C and the presence of

C-F coupling.

¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. ¹⁹F is a high-sensitivity

nucleus with 100% natural abundance, making this a relatively rapid experiment.[4] A

common external reference is CFCl₃ (δ = 0 ppm).[5]

2D NMR (Optional but Recommended): For unambiguous assignment, acquire 2D

correlation spectra such as COSY (¹H-¹H), HSQC (¹H-¹³C), and HMBC (¹H-¹³C long-range).

Workflow for Comprehensive NMR Analysis
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Fig. 1: Workflow for NMR-based structural elucidation.

Predicted Spectra and Interpretation
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¹H NMR Spectrum: The proton spectrum is defined by the aromatic protons of the bicyclic

system. The electron-withdrawing nature of the fluorine atoms and the pyridine nitrogen will

cause a general downfield shift of the protons compared to the parent 7-azaindole.

N1-H: A broad singlet is expected, typically in the range of δ 11.0-12.5 ppm (in DMSO-d₆). Its

broadness is due to quadrupole broadening from the adjacent ¹⁴N and chemical exchange.

H2 & H3 (Pyrrole Ring): These protons will appear as doublets of doublets. H3 will be

coupled to H2 (³JHH ≈ 2.5-3.5 Hz) and will also exhibit a long-range coupling to F4 (⁴JHF ≈

2-4 Hz). H2 will be coupled to H3 and may show a smaller long-range coupling to F5 (⁵JHF).

Expected chemical shifts are δ 7.0-8.0 ppm.

H6 (Pyridine Ring): This proton is ortho to the pyridine nitrogen and will be the most

downfield of the aromatic C-H protons. It will be split into a doublet by coupling to F5 (³JHF ≈

6-10 Hz). A smaller coupling to F4 (⁴JHF) may also be observed. Expected chemical shift is

δ 8.0-8.5 ppm.

¹³C NMR Spectrum: The proton-decoupled ¹³C spectrum will show 7 distinct signals. The key

diagnostic feature is the large one-bond coupling constant (¹JCF) for the fluorine-bearing

carbons, which appear as doublets.

C4 & C5: These carbons will be significantly downfield and appear as large doublets due to

direct coupling with their attached fluorine atoms (¹JCF ≈ 240-260 Hz).[3]

C3a & C7a (Bridgehead): These quaternary carbons will show smaller couplings to the

fluorine atoms.

C2, C3, C6: These carbons will exhibit smaller two- and three-bond C-F couplings (²JCF,

³JCF), which provides crucial data for unambiguous assignment.

¹⁹F NMR Spectrum: This spectrum provides direct information about the chemical environment

of the fluorine atoms.[6] Two distinct signals are expected.

F4 & F5: These will appear as two separate signals, likely in the aromatic fluorine region (δ

-110 to -150 ppm).[5][7] Each signal will be a doublet due to coupling to the other fluorine

(³JFF ≈ 15-25 Hz). Furthermore, each signal will exhibit additional fine structure due to

couplings to the nearby protons (H3 and H6).
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Predicted NMR Data Summary
Atom Position

Predicted ¹H δ
(ppm)

Predicted ¹³C δ
(ppm)

Predicted ¹⁹F δ
(ppm)

Predicted J-
Couplings (Hz)

N1-H 11.0 - 12.5 (s, br) - - -

C2 7.0 - 7.5 (d) 125 - 135 -
³J(H2,H3) ≈ 3;

⁵J(H2,F5) ≈ 1-2

C3 7.5 - 8.0 (dd) 100 - 110 -
³J(H3,H2) ≈ 3;

⁴J(H3,F4) ≈ 3

C3a - 120 - 130 -
²J(C3a,F4) ≈ 15-

20

C4 - 145 - 155 (d) -120 to -140 (d)

¹J(C4,F4) ≈ 250;

³J(F4,F5) ≈ 20;

⁴J(F4,H3) ≈ 3

C5 - 140 - 150 (d) -130 to -150 (d)

¹J(C5,F5) ≈ 250;

³J(F5,F4) ≈ 20;

³J(F5,H6) ≈ 8

C6 8.0 - 8.5 (d) 115 - 125 - ³J(H6,F5) ≈ 8

C7a - 145 - 155 -

²J(C7a,F-

adjacent) ≈ 15-

20

Key J-Coupling Network
Fig. 2: Primary NMR J-coupling interactions.

II. Mass Spectrometry (MS): Confirming Molecular
Identity and Fragmentation
Mass spectrometry provides the exact molecular weight and offers insights into the molecule's

stability and fragmentation pathways under ionization.

Experimental Protocol: MS Analysis
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Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight

(TOF) or Orbitrap instrument, is essential for obtaining accurate mass data.[2]

Ionization Method: Electrospray ionization (ESI) is a soft ionization technique suitable for

generating the protonated molecule [M+H]⁺. Electron ionization (EI) is a higher-energy

method that will produce the molecular ion (M⁺•) and induce more extensive fragmentation.

The choice depends on the analytical goal.

Data Acquisition: Acquire data in positive ion mode for ESI to observe [M+H]⁺ at m/z

155.0446. For EI, scan a mass range from m/z 30 to 200 to capture the molecular ion and

key fragments.

Predicted Spectrum and Interpretation
The molecular formula C₇H₄F₂N₂ gives an exact monoisotopic mass of 154.0346 u.[8]

Molecular Ion Peak: In ESI-HRMS, the primary ion observed will be the protonated molecule

[M+H]⁺ with a calculated m/z of 155.0424. In EI, the molecular ion M⁺• will be observed at

m/z 154.0346. This peak should be prominent, indicating the stability of the aromatic ring

system.

Fragmentation Pathway: The fused aromatic structure is relatively robust. Key fragmentation

events under EI would likely involve the loss of small, stable neutral molecules.

Loss of HCN (m/z 27): A common fragmentation for nitrogen heterocycles, leading to a

fragment at m/z 127.

Loss of HF (m/z 20): Loss of hydrogen fluoride could occur, resulting in a fragment at m/z

134.

Loss of F• radical (m/z 19): Less common, but possible, leading to a fragment at m/z 135.

Predicted Fragmentation Pathway
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Fig. 3: Plausible EI fragmentation pathways.

III. Infrared (IR) and UV-Visible (UV-Vis)
Spectroscopy: Functional Group and Electronic
Characterization
While NMR and MS define the molecular structure, IR and UV-Vis spectroscopy provide

complementary information about the functional groups and electronic system.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the characteristic vibrational modes of the molecule's functional

groups.

Experimental Protocol: The spectrum can be acquired using a Fourier-Transform Infrared

(FTIR) spectrometer. The sample can be prepared as a KBr pellet or as a thin film by

evaporating a solution on an IR-transparent window.

Predicted Spectrum and Interpretation: The IR spectrum will be dominated by vibrations from

the N-H bond, the aromatic rings, and the C-F bonds.
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Wavenumber (cm⁻¹) Vibration Type Expected Appearance

3100 - 3300 N-H stretch (pyrrole) Medium, potentially broad

3000 - 3100 Aromatic C-H stretch Weak to medium, sharp peaks

1500 - 1620 C=C and C=N ring stretching
Multiple strong to medium,

sharp peaks

1200 - 1350 C-F stretch
Two or more very strong,

characteristic absorptions

700 - 900
Aromatic C-H out-of-plane

bend

Medium to strong peaks,

diagnostic of substitution

pattern

The most prominent and diagnostic signals will be the very strong C-F stretching bands, which

are a definitive indicator of fluorination.[9][10]

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information on the conjugated π-electron system of the

molecule.

Experimental Protocol: Dissolve a small amount of the compound in a UV-transparent solvent

(e.g., ethanol, acetonitrile, or methanol) to prepare a dilute solution (e.g., 10⁻⁵ M). Record the

absorption spectrum using a dual-beam UV-Vis spectrophotometer.

Predicted Spectrum and Interpretation: The 1H-pyrrolo[2,3-b]pyridine core is a known

chromophore that exhibits π-π* electronic transitions.[11][12]

λmax: Two main absorption bands are expected. A higher energy band around 220-250 nm

and a lower energy band around 280-310 nm. The fluorine substituents are not strong

chromophores themselves but can cause minor shifts (typically hypsochromic or "blue"

shifts) in the absorption maxima compared to the non-fluorinated parent compound due to

their inductive electron-withdrawing effects.

Conclusion
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The comprehensive spectroscopic analysis of 4,5-Difluoro-1H-pyrrolo[2,3-b]pyridine requires

an integrated approach. While ¹H, ¹³C, and particularly ¹⁹F NMR spectroscopy provide the

definitive structural map by resolving atomic connectivity through chemical shifts and spin-spin

coupling, high-resolution mass spectrometry confirms the elemental composition with high

precision. Complementary techniques like IR and UV-Vis spectroscopy validate the presence of

key functional groups and characterize the electronic nature of the conjugated system. By

understanding the principles behind each technique and predicting the spectral outcomes

based on the known effects of the 7-azaindole core and fluorine substitution, researchers can

confidently and unequivocally confirm the identity and purity of this important pharmaceutical

building block.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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